Cas no 91569-57-2 (4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-)
91569-57-2 structure
Product Name:4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-
CAS No:91569-57-2
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD11557830
CID:799907
PubChem ID:28275774
Update Time:2025-04-19
4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)-
- 3-methyl-5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
- 4-Isoxazolecarboxylicacid,3-methyl-5-p-tolyl-(7CI)
- SCHEMBL15280716
- 3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid
- 91569-57-2
- CS-0325883
- AKOS005136562
- MFCD11557830
- 3-Methyl-5-(4-methylphenyl)-4-isoxazolecarboxylic acid
- 3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid
- DTXSID00651197
- 3-Methyl-5-(p-tolyl)isoxazole-4-carboxylicacid
- AS-5262
-
- MDL: MFCD11557830
- Inchi: 1S/C12H11NO3/c1-7-3-5-9(6-4-7)11-10(12(14)15)8(2)13-16-11/h3-6H,1-2H3,(H,14,15)
- InChI Key: HAIMCHXZWFJELA-UHFFFAOYSA-N
- SMILES: O1C(=C(C(=O)O)C(C)=N1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 63.3Ų
4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR346226-1g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid |
91569-57-2 | 1g |
£167.00 | 2025-02-20 | ||
| Apollo Scientific | OR346226-5g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid |
91569-57-2 | 5g |
£692.00 | 2025-02-20 | ||
| abcr | AB302387-1 g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid; 95% |
91569-57-2 | 1g |
€252.10 | 2023-06-21 | ||
| abcr | AB302387-5 g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid; 95% |
91569-57-2 | 5g |
€850.90 | 2023-06-21 | ||
| Chemenu | CM529361-1g |
3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid |
91569-57-2 | 97% | 1g |
$135 | 2024-07-20 | |
| Chemenu | CM529361-5g |
3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid |
91569-57-2 | 97% | 5g |
$556 | 2024-07-20 | |
| abcr | AB302387-1g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid, 95%; . |
91569-57-2 | 95% | 1g |
€252.10 | 2025-04-15 | |
| abcr | AB302387-5g |
3-Methyl-5-p-tolyl-isoxazole-4-carboxylic acid, 95%; . |
91569-57-2 | 95% | 5g |
€850.90 | 2025-04-15 | |
| Ambeed | A307565-1g |
3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid |
91569-57-2 | 97% | 1g |
$136.0 | 2025-04-15 | |
| Ambeed | A307565-5g |
3-Methyl-5-(p-tolyl)isoxazole-4-carboxylic acid |
91569-57-2 | 97% | 5g |
$567.0 | 2025-04-15 |
4-Isoxazolecarboxylicacid, 3-methyl-5-(4-methylphenyl)- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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